Cas no 127510-93-4 (ETHYL 5-BROMO-2-CYANOBENZOATE)

• Product Name: ETHYL 5-BROMO-2-CYANOBENZOATE
• CAS No: 127510-93-4
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• CID: 4471474
• PubChem ID: 10083629
• Update Time: 2025-11-01

ETHYL 5-BROMO-2-CYANOBENZOATE Chemical and Physical Properties

Names and Identifiers

• ETHYL 5-BROMO-2-CYANOBENZOATE
• SCHEMBL5863618
• D84512
• DTXSID401307845
• Benzoic acid, 5-bromo-2-cyano-, ethyl ester
• MFCD11041400
• 127510-93-4

• Inchi： 1S/C10H8BrNO2/c1-2-14-10(13)9-5-8(11)4-3-7(9)6-12/h3-5H,2H2,1H3
• InChI Key： NJZOBLBNTAIQNG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C#N)=C(C(=O)OCC)C=1

Computed Properties

• Exact Mass: 252.97384Da
• Monoisotopic Mass: 252.97384Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 50.1Ų

Additional information on ETHYL 5-BROMO-2-CYANOBENZOATE

Comprehensive Overview of ETHYL 5-BROMO-2-CYANOBENZOATE (CAS No. 127510-93-4): Properties, Applications, and Industry Insights

ETHYL 5-BROMO-2-CYANOBENZOATE (CAS No. 127510-93-4) is a specialized organic compound widely recognized in pharmaceutical and agrochemical research. This ester derivative, featuring a bromine substituent and a cyano functional group, serves as a critical intermediate in synthesizing bioactive molecules. Its molecular structure, C₁₀H₈BrNO₂, combines reactivity and stability, making it valuable for cross-coupling reactions and heterocyclic synthesis.

In recent years, the demand for halogenated aromatic compounds like ETHYL 5-BROMO-2-CYANOBENZOATE has surged due to their role in developing small-molecule drugs and crop protection agents. Researchers frequently search for "synthetic routes for brominated benzoates" or "applications of cyanoesters in medicinal chemistry," reflecting the compound's relevance in cutting-edge science. Its electron-withdrawing groups enhance reactivity in palladium-catalyzed reactions, a hotspot in modern organic methodologies.

The compound's physicochemical properties—such as a melting point range of 85–89°C and solubility in polar aprotic solvents—are frequently queried in chemical databases. These characteristics optimize its use in high-throughput screening and structure-activity relationship (SAR) studies. Industry professionals often investigate "scalable purification techniques for ethyl 5-bromo-2-cyanobenzoate" to improve process efficiency, highlighting its industrial significance.

Emerging trends in green chemistry have spurred interest in eco-friendly modifications of ETHYL 5-BROMO-2-CYANOBENZOATE synthesis. Queries like "catalytic bromination alternatives" or "solvent-free esterification" align with global sustainability goals. The compound's compatibility with microwave-assisted synthesis further positions it as a candidate for energy-efficient production.

Analytical characterization of CAS 127510-93-4 typically involves HPLC, NMR, and mass spectrometry, addressing common user questions about "quality control standards for bromo-cyanobenzoates." Regulatory compliance, particularly in REACH and FDA submissions, remains a key discussion point among manufacturers.

In material science, derivatives of ETHYL 5-BROMO-2-CYANOBENZOATE contribute to organic semiconductors and liquid crystal formulations. This multidisciplinary utility explains frequent searches for "benzene derivatives in optoelectronics." The compound's π-conjugated system enables tailored electronic properties, meeting demands in flexible electronics research.

Future prospects for 127510-93-4 include explorations in bioconjugation and proteolysis-targeting chimeras (PROTACs), areas dominating recent scientific literature. As patent analyses reveal growing IP activity around bromo-cyanobenzoate scaffolds, the compound continues to attract R&D investments worldwide.